Cas no 69576-93-8 (1-Propanaminium, N,N,N-tripropyl-, acetate)

1-Propanaminium, N,N,N-tripropyl-, acetate structure
69576-93-8 structure
Product Name:1-Propanaminium, N,N,N-tripropyl-, acetate
CAS No:69576-93-8
MF:C14H31NO2
MW:245.401444673538
CID:391627
PubChem ID:9964835
Update Time:2025-04-19

1-Propanaminium, N,N,N-tripropyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium, N,N,N-tripropyl-, acetate
    • tetrapropylazanium,acetate
    • DTXSID10433421
    • SCHEMBL109162
    • 69576-93-8
    • tetra-n-propylammonium acetate
    • Inchi: 1S/C12H28N.C2H4O2/c1-5-9-13(10-6-2,11-7-3)12-8-4;1-2(3)4/h5-12H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
    • InChI Key: PXJUBOLFJDSAQQ-UHFFFAOYSA-M
    • SMILES: [O-]C(C)=O.[N+](CCC)(CCC)(CCC)CCC

Computed Properties

  • Exact Mass: 245.23563
  • Monoisotopic Mass: 245.235479232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 106
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Experimental Properties

  • PSA: 40.13
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